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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Red 52 disodium salt (C.1.
15860), a monoazo pigment of significant industrial relevance. This document details its
chemical identity, synthesis, and physicochemical properties, presenting data in a structured
format for ease of comparison and use in research and development.

Chemical Identity and Molecular Formula

Pigment Red 52 disodium salt is chemically identified as the disodium salt of 2-((3-carboxy-2-
hydroxynaphthalen-1-yl)azo)-5-chloro-4-methylbenzenesulfonic acid. It is an important
intermediate in the production of other pigments, such as Pigment Red 52:1 (calcium salt) and
Pigment Red 52:2 (manganese salt).[1]

The molecular formula for Pigment Red 52 disodium salt is C1sH11CIN2Na20s6S.[2]

Physicochemical Properties

Quantitative data for Pigment Red 52 disodium salt is not extensively available in public
literature. The following table summarizes key properties, including comparative data from its
closely related calcium salt (Pigment Red 52:1) to provide context for its expected performance
characteristics.
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Property Value | Description Source
Molecular Formula C1sH11CIN2Naz20e6S [2]
Molecular Weight 464.78 g/mol [2]
CAS Number 5858-82-2 [2]
Appearance Brilliant red powder

Soluble in water (yellowish-red

solution); Insoluble in ethanol.

. An aqueous solution forms a

Solubility

dark red precipitate with
concentrated hydrochloric
acid.[3]

Heat Resistance

Data for the disodium salt is
not specified. For comparison,
Pigment Red 52:1 (calcium
salt) is noted to have good
heat resistance. General heat
resistance for pigments can
range from 120°C to over
300°C depending on the
specific chemical structure and

application.[4][5]

Lightfastness

Data for the disodium salt is
not specified. Lightfastness of
organic pigments can vary
significantly based on the
chemical structure, physical
form, and the medium in which
they are dispersed. Red
pigments, in general, are more
prone to fading than other

colors.
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Experimental Protocols

The synthesis of Pigment Red 52 disodium salt involves a two-stage process: diazotization of
an aromatic amine followed by an azo coupling reaction. The following is a detailed protocol for
the synthesis of the precursor, Pigment Red 52.

Synthesis of Pigment Red 52[1]

Materials:

e 2-Amino-5-chloro-p-toluenesulfonic acid

e Sodium hydroxide (NaOH)

o Concentrated hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

e Amidosulfonic acid

e [B-oxynaphthoic acid (3-Hydroxy-2-naphthoic acid)

Deionized water

Procedure:

¢ Diazotization:

o Dissolve 22.15 g (0.1 mol) of 2-Amino-5-chloro-p-toluenesulfonic acid and 6.4 g of sodium
hydroxide in 500 ml of water.

o Cool the solution to 278 K (5 °C).

o Slowly add 40 ml of concentrated hydrochloric acid followed by a solution of 7.2 g of
sodium nitrite in 100 ml of water.

o Stir the resulting suspension for 30 minutes at 278 K.

o Treat the suspension with amidosulfonic acid to destroy any excess nitrous acid.
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e Azo Coupling:

o

In a separate vessel, prepare a solution of 18.8 g (0.1 mol) of B-oxynaphthoic acid and
20.1 g of sodium hydroxide in 550 ml of water.

o Add the diazonium salt suspension dropwise to the (3-oxynaphthoic acid solution with
constant stirring.

o The formation of the Pigment Red 52 is observed as a colored precipitate.

o The resulting product is the disodium salt, Pigment Red 52. Further purification can be
achieved through recrystallization.

Synthesis Workflow

The synthesis of Pigment Red 52 disodium salt is a classic example of azo dye formation. The
logical relationship between the key steps is illustrated in the following workflow diagram.

Diazotization
2-Amino-5-chloro-p- (NaNO2, HCI, 5°C) Diazonium Salt
toluenesulfonic acid Suspension Azo Coupling

Pigment Red 52
Disodium Salt

3-oxynaphthoic acid Azo Coupling
Solution

Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Red 52 disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. First crystal structure of a Pigment Red 52 compound: DMSO solvate hydrate of the
monosodium salt - PMC [pmc.ncbi.nim.nih.gov]

2. alfa-chemistry.com [alfa-chemistry.com]
3. Pigment Red 52:1 [dyestuffintermediates.com]
4. Heat resistance of pigments [enl.nbchao.com]

5. The thermal stability of pigments refers to their ability to withstand high temperatures
without undergoing significant changes in their chemical structure or physical properties. This
characteristic is crucial for pigments used in various applications, such as coatings, plastics,
and inks, where exposure to heat can occur during processing or end-use. A pigment with
good thermal stability will maintain its color, consistency, and performance even when
subjected to elevated temperatures, ensuring durability and longevity in the final product.-
Yuhong Pigment-Organic Pigment R&D and Manufacturing [yhpigment.com]

6. kimcrick.com [kimcrick.com]
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Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497102#molecular-formula-of-pigment-red-52-
disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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